Cas no 1214839-01-6 (4-(Aminomethyl)-1,4-hexanediol)

• Product Name: 4-(Aminomethyl)-1,4-hexanediol
• CAS No: 1214839-01-6
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 1088104
• PubChem ID: 45791284
• Update Time: 2025-09-22

4-(Aminomethyl)-1,4-hexanediol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)hexane-1,4-diol
• 4-(Aminomethyl)-1,4-hexanediol
• AKOS006333241
• SCHEMBL26050502
• 4-(aminomethyl)-1,4-hexanediol(SALTDATA: CH3COOH)
• 1214839-01-6

• MDL： MFCD12827529
• Inchi： 1S/C7H17NO2/c1-2-7(10,6-8)4-3-5-9/h9-10H,2-6,8H2,1H3
• InChI Key： MHIVVBANGQHOKC-UHFFFAOYSA-N
• SMILES： OC(CN)(CC)CCCO

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 308.6±22.0 °C at 760 mmHg
• Flash Point: 140.5±22.3 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-(Aminomethyl)-1,4-hexanediol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols